Cas no 20423-99-8 (21-Deoxyprednisolone)

• Product Name: 21-Deoxyprednisolone
• CAS No: 20423-99-8
• MF: C₂₁H₂₈O₄
• MW: 344.444626808167
• CID: 51543
• PubChem ID: 10969997
• Update Time: 2025-06-07

21-Deoxyprednisolone Chemical and Physical Properties

Names and Identifiers

• Deprodone
• deprodone propionate
• 21-Deoxyprednisolone
• Deltoxenol
• 11b,17-dihydroxypregna-1,4-diene-3,20-dione
• 21-DESOXYPREDNISOLONE
• (8S, 9S, 10R, 11S, 13S, 14S, 17R)-17-acetyl-11, 17-dihydroxy-10, 13-dimethyl-7, 8, 9, 11, 12, 14, 15, 16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• Deprodonum [INN-Latin]
• AKOS025402047
• 11beta,17-Dihydroxypregna-1,4-diene-3,20-dione
• Deprodona [INN-Spanish]
• Deprodona
• Deprodonum
• PREDNISOLONE ACETATE IMPURITY D [EP IMPURITY]
• 20423-99-8
• NS00050943
• CHEMBL2105540
• Pregna-1,4-diene-3,20-dione, 11,17-dihydroxy-, (11.beta.)-
• DTXSID101043210
• SCHEMBL121194
• Deprodone [INN:BAN]
• DEPRODONE [MART.]
• Z380L7N00P
• DEPRODONE [INN]
• UNII-Z380L7N00P
• (8S,9S,10R,11S,13S,14S,17R)-17-acetyl-11,17-dihydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• DEPRODONE [WHO-DD]
• AC-3526
• 11.BETA.,17-DIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE
• DESOLONE
• 11.BETA.,17-DIHYDROXYPREGNA-1,4-DIENE3,20-DIONE
• (8S,9S,10R,11S,13S,14S,17R)-17-acetyl-11,17-dihydroxy-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
• EINECS 243-809-6
• Q27294935
• Deprodona (INN-Spanish)
• 11BETA,17-DIHYDROXYPREGNA-1,4-DIENE3,20-DIONE
• PREGNA-1,4-DIENE-3,20-DIONE, 11,17-DIHYDROXY-, (11BETA)-
• 21-Deoxyprednisolone (Deprodone)
• KQZSMOGWYFPKCH-UJPCIWJBSA-N
• DEPRODONE (MART.)
• Deprodonum (INN-Latin)
• PREDNISOLONE ACETATE IMPURITY D (EP IMPURITY)
• 11b,17-Dihydroxy-pregna-1,4-diene-3,20-dione

• Inchi： 1S/C21H28O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h6,8,10,15-18,24-25H,4-5,7,9,11H2,1-3H3/t15-,16-,17-,18+,19-,20-,21-/m0/s1
• InChI Key： KQZSMOGWYFPKCH-UJPCIWJBSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 400.22500
• Monoisotopic Mass: 344.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 527.3±50.0 °C at 760 mmHg
• Flash Point: 132.3±8.3 °C
• Refractive Index: 1.592
• PSA: 80.67000
• LogP: 3.54610

21-Deoxyprednisolone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives